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Compound of Interest

Compound Name: Cycloheptanecarbaldehyde

Cat. No.: B1584565

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of Cycloheptanecarbaldehyde. Adherence to these procedural
guidelines is critical for ensuring laboratory safety and operational integrity.

Summary of Chemical Safety Information

Cycloheptanecarbaldehyde is a flammable liquid and vapor that can cause skin and eye
irritation. While specific occupational exposure limits have not been established by major
regulatory bodies, a conservative approach to handling is imperative to minimize potential
health risks.

Quantitative Data for Cycloheptanecarbaldehyde
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Property Value

Molecular Formula CsH140

Molecular Weight 126.20 g/mol

Appearance Colorless liquid

Boiling Point Not clearly specified in search results

Not clearly specified in search results; however,

Flash Point o - o
it is classified as a flammable liquid.
No specific Permissible Exposure Limit (PEL),
Recommended Exposure Limit (REL), or
Occupational Exposure Limits Threshold Limit Value (TLV) has been

established by OSHA, NIOSH, or ACGIH for
Cycloheptanecarbaldehyde.

Personal Protective Equipment (PPE) Protocol

Given the flammable nature and irritant properties of Cycloheptanecarbaldehyde, the
following personal protective equipment is mandatory for all personnel handling this chemical:

e Eye and Face Protection: Chemical splash goggles are required. A face shield should also
be worn to protect against splashes.

» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.
Inspect gloves for any signs of degradation or perforation before each use.

» Body Protection: A flame-retardant lab coat must be worn and fully buttoned.

» Respiratory Protection: Work should be conducted in a well-ventilated area or under a
chemical fume hood to avoid inhalation of vapors. If engineering controls are insufficient, a
NIOSH-approved respirator with an organic vapor cartridge is necessary.

Experimental Handling and Disposal Protocols
Handling Protocol
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o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible. Clear the work area of any ignition sources.

» Engineering Controls: All procedures involving Cycloheptanecarbaldehyde must be
performed in a certified chemical fume hood to minimize vapor inhalation.

e Dispensing: Ground and bond containers when transferring the liquid to prevent static
discharge, which could ignite flammable vapors.

o Spill Response: In the event of a spill, evacuate the area and remove all ignition sources.
Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite) and place it
in a sealed container for disposal.

Disposal Plan

o Waste Collection: Collect all Cycloheptanecarbaldehyde waste, including contaminated
spill cleanup materials, in a designated, properly labeled, and sealed container.

o Waste Segregation: Do not mix Cycloheptanecarbaldehyde waste with other waste
streams.

» Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations.

Workflow for Safe Handling of
Cycloheptanecarbaldehyde

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1584565?utm_src=pdf-body
https://www.benchchem.com/product/b1584565?utm_src=pdf-body
https://www.benchchem.com/product/b1584565?utm_src=pdf-body
https://www.benchchem.com/product/b1584565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for Cycloheptanecarbaldehyde
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Caption: Workflow for handling Cycloheptanecarbaldehyde.
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 To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
Cycloheptanecarbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584565#personal-protective-equipment-for-
handling-cycloheptanecarbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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